Cas no 303967-88-6 (1-Chloro-3-(4-fluorophenyl)propan-2-one)

• Product Name: 1-Chloro-3-(4-fluorophenyl)propan-2-one
• CAS No: 303967-88-6
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 2926915
• PubChem ID: 13558293
• Update Time: 2025-08-03

1-Chloro-3-(4-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• MFCD00041449
• 303967-88-6
• p-Fluorobenzyl(chloromethyl) ketone
• AKOS000174181
• SCHEMBL1151049
• 1-chloro-3-(4-fluorophenyl)acetone
• JFXDUAWJIMUJQN-UHFFFAOYSA-N
• 2-Propanone, 1-chloro-3-(4-fluorophenyl)-
• EN300-39939
• Z316174768
• 1-chloro-3-(4-fluoro-phenyl)-propan-2-one
• 3-Chloro-1-(4-fluorophenyl)propanone
• 1-chloro-3-(4-fluorophenyl)propan-2-one
• 1-Chloro-3-(4-fluorophenyl)propan-2-one

• Inchi： 1S/C9H8ClFO/c10-6-9(12)5-7-1-3-8(11)4-2-7/h1-4H,5-6H2
• InChI Key： JFXDUAWJIMUJQN-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes